Cas no 940531-87-3 ((E)-4-{4-[(Diethylamino)carbonyl]anilino}-4-oxo-2-butenoic acid)

• Product Name: (E)-4-{4-[(Diethylamino)carbonyl]anilino}-4-oxo-2-butenoic acid
• CAS No: 940531-87-3
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• CID: 1067292
• PubChem ID: 17196736
• Update Time: 2025-10-19

(E)-4-{4-[(Diethylamino)carbonyl]anilino}-4-oxo-2-butenoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-4-{4-[(Diethylamino)carbonyl]anilino}-4-oxo-2-butenoic acid
• (2E)-4-({4-[(diethylamino)carbonyl]phenyl}amino)-4-oxobut-2-enoic acid
• (E)-4-[4-(diethylcarbamoyl)anilino]-4-oxobut-2-enoic acid
• (2E)-3-{[4-(diethylcarbamoyl)phenyl]carbamoyl}prop-2-enoic acid
• 4-(4-((diethylamino)carbonyl)anilino)-4-oxo-2-butenoic acid
• AKOS000319823
• 940531-87-3
• 4-((4-(Diethylcarbamoyl)phenyl)amino)-4-oxobut-2-enoic acid
• (2E)-4-{[4-(diethylcarbamoyl)phenyl]amino}-4-oxobut-2-enoic acid
• STL067948

• MDL： MFCD09436813
• Inchi： 1S/C15H18N2O4/c1-3-17(4-2)15(21)11-5-7-12(8-6-11)16-13(18)9-10-14(19)20/h5-10H,3-4H2,1-2H3,(H,16,18)(H,19,20)/b10-9+
• InChI Key： HBGCCSJGVXGWQH-MDZDMXLPSA-N
• SMILES： O=C(C1C=CC(=CC=1)NC(/C=C/C(=O)O)=O)N(CC)CC

Computed Properties

• Exact Mass: 290.12665706g/mol
• Monoisotopic Mass: 290.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 86.7Ų

(E)-4-{4-[(Diethylamino)carbonyl]anilino}-4-oxo-2-butenoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (E)-4-{4-[(Diethylamino)carbonyl]anilino}-4-oxo-2-butenoic acid

Introduction to (E)-4-{4-[(Diethylamino)carbonyl]anilino}-4-oxo-2-butenoic Acid (CAS No. 940531-87-3)

(E)-4-{4-[(Diethylamino)carbonyl]anilino}-4-oxo-2-butenoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 940531-87-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development. The unique structural features of this molecule, including its diethylamino and anilino substituents, contribute to its potential as a pharmacophore in the design of novel therapeutic agents.

The compound’s molecular structure consists of a β-keto acid moiety integrated with an amide-like functionality, which is further modified by an aromatic ring system. This combination of structural elements is not only chemically intriguing but also biologically relevant, as it allows for interactions with various biological targets. The presence of the 4-oxo-2-butenoic acid backbone suggests that this molecule may possess properties such as electrophilicity or nucleophilicity, which are often exploited in medicinal chemistry for the development of enzyme inhibitors or receptor modulators.

In recent years, there has been a growing interest in exploring the pharmacological potential of molecules that incorporate both amino and carbonyl functionalities. These groups are known to participate in diverse chemical reactions, including condensation, hydrogen bonding, and coordination interactions, which are crucial for binding to biological macromolecules. The (E)-configuration of the double bond in this compound further influences its electronic properties and spatial orientation, potentially affecting its binding affinity and selectivity.

One of the most compelling aspects of (E)-4-{4-[(Diethylamino)carbonyl]anilino}-4-oxo-2-butenoic acid is its versatility as a building block in synthetic chemistry. Researchers have leveraged its structural motifs to develop libraries of derivatives that exhibit enhanced or modified biological activities. For instance, modifications at the anilino group have been shown to influence receptor binding affinity, while alterations at the carbonyl position can affect metabolic stability and pharmacokinetic profiles.

The diethylamino moiety is particularly noteworthy, as it introduces both basicity and lipophilicity to the molecule. This balance is often sought after in drug design, as it can enhance membrane permeability while maintaining solubility. Furthermore, the diethylamino group can serve as a site for further functionalization, allowing for the creation of more complex derivatives with tailored properties.

Recent studies have highlighted the potential of this compound in addressing various therapeutic challenges. For example, researchers have investigated its interactions with enzymes involved in metabolic pathways relevant to inflammation and oxidative stress. The β-keto acid moiety has been shown to exhibit inhibitory activity against certain hydrolases, making it a candidate for developing treatments against inflammatory diseases or neurodegenerative disorders.

The anilino group’s ability to form hydrogen bonds with polar residues in protein targets has also been exploited in designing molecules with specific binding profiles. This has led to the exploration of (E)-4-{4-[(Diethylamino)carbonyl]anilino}-4-oxo-2-butenoic acid as a scaffold for kinase inhibitors or other enzyme-targeted therapeutics. Additionally, its structural flexibility allows for modifications that can fine-tune solubility and bioavailability, critical factors in drug development.

In conclusion, (E)-4-{4-[(Diethylamino)carbonyl]anilino}-4-oxo-2-butenoic acid (CAS No. 940531-87-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological relevance make it a valuable asset in the quest for novel therapeutic agents. As synthetic methodologies continue to advance, it is likely that more derivatives will be developed, expanding the potential applications of this compound in medicine and biotechnology.